Cas no 279-87-8 (6-Oxabicyclo[3.2.1]octane)
![6-Oxabicyclo[3.2.1]octane structure](https://ossimg.kuujia.com/scimg/500/279-87-8x500.png)
6-Oxabicyclo[3.2.1]octane structure
Product Name:6-Oxabicyclo[3.2.1]octane
6-Oxabicyclo[3.2.1]octane Chemical and Physical Properties
Names and Identifiers
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- 6-Oxabicyclo[3.2.1]octane
- 279-87-8
- DTXSID90531257
- SCHEMBL686193
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- Inchi： 1S/C7H12O/c1-2-6-4-7(3-1)8-5-6/h6-7H,1-5H2
- InChI Key： XXROMDIIDAKWDD-UHFFFAOYSA-N
- SMILES： O1CC2CCCC1C2
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
6-Oxabicyclo[3.2.1]octane Related Literature
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1. Studies related to carba-pyranoses: a strategy for the synthesis of β-1,3-glycosidically linked aminomonocarba-disaccharides 1David S. Larsen,Roger J. Lins,Richard J. Stoodley,Nicholas S. Trotter 1. David S. Larsen Roger J. Lins Richard J. Stoodley Nicholas S. Trotter J. Chem. Soc. Perkin Trans. 1 2001 2204
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Christine Schur,Harald Kelm,Thomas Gottwald,Arne Ludwig,Rainer Kneuer,Jens Hartung Org. Biomol. Chem. 2014 12 8288
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3. Ene reactions: evidence that oxabicyclo[3.2.1]octanes, not oxabicyclo-[2.2.2]octanes, are formed from the AlCl3-catalysed reactions of chloral with cyclohexene and the thermal addition of chloral to cyclohexa-1,3-dieneMichael J. Begley,Jill P. Benner,G. Bryon Gill J. Chem. Soc. Perkin Trans. 1 1981 1112
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4. Studies related to carba-pyranoses: a radical decarboxylation approach to monocarba-disaccharidesDavid S. Larsen,Roger J. Lins,Richard J. Stoodley,Nicholas S. Trotter Org. Biomol. Chem. 2004 2 1934
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5. Reactions of terpenoids in strong acids. Part 2. Novel cyclisations of citronellol and the isomers of citralDerek V. Banthorpe,Paul A. Boullier J. Chem. Soc. Perkin Trans. 1 1977 114
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